Cas no 384376-42-5 (Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-[[2-(diethylamino)ethyl]amino]-2-ethyl-3-methyl-)

• Product Name: Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-[[2-(diethylamino)ethyl]amino]-2-ethyl-3-methyl-
• CAS No: 384376-42-5
• MF: C₂₁H₂₇N₅
• MW: 349.472584009171
• CID: 1016471
• PubChem ID: 948175
• Update Time: 2025-10-12

Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-[[2-(diethylamino)ethyl]amino]-2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-[[2-(diethylamino)ethyl]amino]-2-ethyl-3-methyl-
• STK544838
• G12586
• 1-{[2-(diethylamino)ethyl]amino}-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• Q15410904
• Oprea1_699652
• UNII-PS449L7PJY
• DTXSID201045514
• AKOS003064214
• MS-25400
• Oprea1_721255
• 1-(2-diethylaminoethylamino)-2-ethyl-3-methyl-pyrido[1,2-a]benzimidazole-4-carbonitrile
• PS449L7PJY
• HY-134655
• 1-[2-(diethylamino)ethylamino]-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• CS-0146842
• D75-4590
• 384376-42-5
• 1-(2-Diethylamino-ethylamino)-2-ethyl-3-methyl-benzo(4,5)imidazo(1,2-a)pyridine-4-carbonitrile
• CHEMBL1171572
• 1-((2-(Diethylamino)ethyl)amino)-2-ethyl-3-methylpyrido(1,2-a)benzimidazole-4-carbonitrile
• Pyrido(1,2-a)benzimidazole-4-carbonitrile, 1-((2-(diethylamino)ethyl)amino)-2-ethyl-3-methyl-
• 13-{[2-(DIETHYLAMINO)ETHYL]AMINO}-12-ETHYL-11-METHYL-1,8-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,10,12-HEXAENE-10-CARBONITRILE

• Inchi： 1S/C21H27N5/c1-5-16-15(4)17(14-22)21-24-18-10-8-9-11-19(18)26(21)20(16)23-12-13-25(6-2)7-3/h8-11,23H,5-7,12-13H2,1-4H3
• InChI Key： DMKNXKIUSPUYQP-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3N=C1C(C#N)=C(C)C(CC)=C2NCCN(CC)CC

Computed Properties

• Exact Mass: 349.22664588g/mol
• Monoisotopic Mass: 349.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 56.4Ų

Additional information on Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-[[2-(diethylamino)ethyl]amino]-2-ethyl-3-methyl-

Comprehensive Overview of Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-[[2-(diethylamino)ethyl]amino]-2-ethyl-3-methyl- (CAS No. 384376-42-5)

The compound Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-[[2-(diethylamino)ethyl]amino]-2-ethyl-3-methyl- (CAS No. 384376-42-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a fused pyrido-benzimidazole core and a cyano functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and neurological disorders.

In recent years, the demand for novel heterocyclic compounds like Pyrido[1,2-a]benzimidazole-4-carbonitrile derivatives has surged, driven by advancements in medicinal chemistry and high-throughput screening. The compound's diethylaminoethyl side chain enhances its solubility and bioavailability, making it a candidate for further pharmacological studies. Additionally, its nitrile group offers reactivity for further derivatization, aligning with the growing trend of fragment-based drug design (FBDD) in modern therapeutics.

From a synthetic chemistry perspective, CAS No. 384376-42-5 exemplifies the importance of multicomponent reactions (MCRs) in constructing complex heterocycles. Its synthesis often involves catalytic strategies to optimize yield and purity, a topic frequently searched by chemists in academic and industrial settings. The compound's stability under various conditions also makes it suitable for structure-activity relationship (SAR) studies, a critical step in optimizing lead compounds for clinical trials.

Beyond pharmaceuticals, Pyrido[1,2-a]benzimidazole-4-carbonitrile derivatives have garnered attention in material science, particularly in the development of organic semiconductors and fluorescent probes. The conjugated π-system of the benzimidazole core contributes to its optoelectronic properties, a feature explored in organic light-emitting diodes (OLEDs) and sensors. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 384376-42-5. While not classified as hazardous, its handling requires standard laboratory precautions to ensure safety. The compound's biodegradability and ecotoxicological profile remain areas of active research, reflecting the broader industry focus on green chemistry principles and sustainable synthesis methods.

In summary, Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-[[2-(diethylamino)ethyl]amino]-2-ethyl-3-methyl- represents a promising scaffold for both therapeutic and technological innovations. Its structural complexity and functional diversity align with current trends in precision medicine and smart materials, making it a subject of ongoing scientific inquiry. As research progresses, this compound may unlock new avenues for addressing unmet medical needs and advancing sustainable technologies.